8-((4-bromo-2,3-dioxobutyryl)thio)adenosine 5/'diphosphate
8-((4-bromo-2,3-dioxobutyryl)thio)adenosine 5/'diphosphate
Brand Name:
Vulcanchem
CAS No.:
115678-78-9
VCID:
VC0220137
InChI:
InChI=1S/C14H18BrN5O12P2S/c15-1-5(21)6(22)3-35-14-19-8-11(16)17-4-18-12(8)20(14)13-10(24)9(23)7(31-13)2-30-34(28,29)32-33(25,26)27/h4,7,9-10,13,23-24H,1-3H2,(H,28,29)(H2,16,17,18)(H2,25,26,27)/t7-,9-,10-,13-/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C(=N2)SCC(=O)C(=O)CBr)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)O)O)O)N
Molecular Formula:
C14H18BrN5O12P2S
Molecular Weight:
622.2 g/mol
8-((4-bromo-2,3-dioxobutyryl)thio)adenosine 5/'diphosphate
CAS No.: 115678-78-9
Main Products
VCID: VC0220137
Molecular Formula: C14H18BrN5O12P2S
Molecular Weight: 622.2 g/mol
| CAS No. | 115678-78-9 |
|---|---|
| Product Name | 8-((4-bromo-2,3-dioxobutyryl)thio)adenosine 5/'diphosphate |
| Molecular Formula | C14H18BrN5O12P2S |
| Molecular Weight | 622.2 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-[6-amino-8-(4-bromo-2,3-dioxobutyl)sulfanylpurin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C14H18BrN5O12P2S/c15-1-5(21)6(22)3-35-14-19-8-11(16)17-4-18-12(8)20(14)13-10(24)9(23)7(31-13)2-30-34(28,29)32-33(25,26)27/h4,7,9-10,13,23-24H,1-3H2,(H,28,29)(H2,16,17,18)(H2,25,26,27)/t7-,9-,10-,13-/m1/s1 |
| Standard InChIKey | XCWZPSOJYVIEHY-QYVSTXNMSA-N |
| Isomeric SMILES | C1=NC(=C2C(=N1)N(C(=N2)SCC(=O)C(=O)CBr)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)O)O)O)N |
| SMILES | C1=NC(=C2C(=N1)N(C(=N2)SCC(=O)C(=O)CBr)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)O)O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C(=N2)SCC(=O)C(=O)CBr)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)O)O)O)N |
| Synonyms | 8-((4-bromo-2,3-dioxobutyryl)thio)adenosine 5'diphosphate 8-BDB-TADP |
| PubChem Compound | 130791 |
| Last Modified | Nov 11 2021 |
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